Cas no 864938-37-4 (N-4-(4-benzylphenyl)-1,3-thiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide)

• Product Name: N-4-(4-benzylphenyl)-1,3-thiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide
• CAS No: 864938-37-4
• MF: C₂₁H₁₈N₂O₃S
• MW: 378.444223880768
• CID: 6589642
• PubChem ID: 4183343
• Update Time: 2025-07-17

N-4-(4-benzylphenyl)-1,3-thiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-benzylphenyl)-1,3-thiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide
• N-(4-(4-benzylphenyl)thiazol-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide
• 1,4-Dioxin-2-carboxamide, 5,6-dihydro-N-[4-[4-(phenylmethyl)phenyl]-2-thiazolyl]-
• N-[4-(4-benzylphenyl)-1,3-thiazol-2-yl]-5,6-dihydro-1,4-dioxine-2-carboxamide
• N-[4-(4-benzylphenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-dioxine-5-carboxamide
• F1301-0160
• 864938-37-4
• AKOS024605064

• Inchi： 1S/C21H18N2O3S/c24-20(19-13-25-10-11-26-19)23-21-22-18(14-27-21)17-8-6-16(7-9-17)12-15-4-2-1-3-5-15/h1-9,13-14H,10-12H2,(H,22,23,24)
• InChI Key： APZIVRBBRNSYIZ-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=COCCO2)=O)=NC(=C1)C1C=CC(=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 378.10381361g/mol
• Monoisotopic Mass: 378.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• Density: 1.324±0.06 g/cm3(Predicted)
• pka: 9.05±0.70(Predicted)

Additional information on N-4-(4-benzylphenyl)-1,3-thiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide

Recent Advances in the Study of N-4-(4-benzylphenyl)-1,3-thiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide (CAS: 864938-37-4)

The compound N-4-(4-benzylphenyl)-1,3-thiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide (CAS: 864938-37-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-4-(4-benzylphenyl)-1,3-thiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide to enhance its pharmacological properties. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and computational modeling, to improve the yield and purity of the compound. These efforts have led to the development of more efficient synthetic routes, which are critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, N-4-(4-benzylphenyl)-1,3-thiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide has demonstrated promising results in vitro and in vivo. Preliminary studies indicate that the compound exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory and proliferative pathways. For instance, it has been shown to selectively inhibit key kinases that play a role in cancer cell proliferation, suggesting its potential as an anticancer agent. Additionally, the compound's ability to modulate immune responses has been explored, with findings pointing to its utility in treating autoimmune disorders.

Mechanistic studies have further revealed that N-4-(4-benzylphenyl)-1,3-thiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide interacts with its targets through a unique binding mode, which distinguishes it from other known inhibitors. Structural analyses, including X-ray crystallography and molecular docking simulations, have provided insights into the compound's binding affinity and specificity. These findings are instrumental in guiding the design of derivatives with improved efficacy and reduced off-target effects.

Despite these advancements, challenges remain in the development of N-4-(4-benzylphenyl)-1,3-thiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are currently investigating formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's pharmacokinetic profile.

In conclusion, N-4-(4-benzylphenyl)-1,3-thiazol-2-yl-5,6-dihydro-1,4-dioxine-2-carboxamide represents a promising candidate for drug development, with its unique structural and functional properties offering new opportunities for therapeutic intervention. Ongoing research efforts are expected to provide deeper insights into its mechanism of action and potential clinical applications, paving the way for its eventual translation into a viable treatment option.